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Dezapamisib is a PI3K inhibitor [1]. To understand its background, it is essential to consider the pathway it

targets.

Target Pathway: The PI3K/AKT pathway is a crucial intracellular signaling pathway that regulates

cell survival, proliferation, and metabolism [1].
Role in Disease: This pathway is frequently dysregulated in various cancers and metabolic

disorders. In cancer, its overactivation can lead to uncontrolled cell growth and tumorigenesis [1].
Therapeutic Goal: As a PI3K inhibitor, dezapamisib is designed to block this pathway, thereby

inhibiting the growth and survival of cancer cells.

The diagram below illustrates the core PI3K/AKT signaling pathway that dezapamisib inhibits.
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Developmental Context and Status

Based on the available information, dezapamisib appears to be an investigational drug that has undergone

clinical trials.

Research Phase: Publicly available documents reference "dezapamisib background research,"

indicating it is an asset for which preclinical and/or clinical data has been generated. Mentions of
clinical trial identifiers confirm it has advanced to the stage of human testing [2].

Place in the Drug Development Pipeline: The following table shows the typical stages of drug
development. While the exact phase for dezapamisib is not specified in the search results, its mention

in a clinical context suggests it has progressed at least to Phase 1 [3] [4].

Stage Primary Objective
Typical
Duration

Key Activities & Notes

Preclinical Assess safety & potential

efficacy in animals.

1-2 years

[3]

Scale-up synthesis; formal

toxicology studies; IND application
preparation [3].

Phase 1 Evaluate safety, tolerability, and
pharmacokinetics.

6-12
months [3]

First-in-human studies, often in
healthy volunteers, to determine a

safe dosage range [3].

Phase 2 Test efficacy and optimal

dosing in patients.

1-2 years

[3]

Proof-of-concept studies in a larger

patient population to see if the drug
works [3].

Phase 3 Large-scale trials to confirm
efficacy and monitor side

effects.

2-4 years
[3]

Pivotal trials that provide the
primary data for New Drug

Application (NDA) submission [3].

NDA/Approval Regulatory review of all data for

marketing approval.

6-10

months [3]

FDA review of the NDA, which

includes all preclinical and clinical
data [3].
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For researchers designing studies on PI3K inhibitors like dezapamisib, here are key methodological

considerations based on standard practices.

Computational Analysis: Molecular docking and dynamics simulations can be used to
understand how dezapamisib binds to the PI3K protein, predicting its affinity and binding stability [5].

In Vitro Assays: Cell-based assays are critical for evaluating the compound's biological activity. Key
metrics include:

Cell Viability: Measuring the inhibition of cancer cell proliferation (e.g., using IC50 values).
Target Engagement: Confirming pathway inhibition by detecting reductions in phosphorylated

AKT (pAKT) levels via Western blot.
Biomarker Development: Identifying potential biomarkers that predict response to therapy [3].

In Vivo Studies: Animal models, particularly mouse xenograft models of human cancers, are used to
assess the drug's efficacy in shrinking tumors and its pharmacokinetic (PK) and toxicology profile [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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